Cas no 1246554-16-4 (2-Bromo-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 2-Bromo-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1246554-16-4
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• CID: 4691041
• PubChem ID: 69036722
• Update Time: 2025-05-20

2-Bromo-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-pyrrolo[3,2-b]pyridine
• BS-52967
• SCHEMBL4420086
• F77559
• 1246554-16-4

• Inchi： 1S/C7H5BrN2/c8-7-4-6-5(10-7)2-1-3-9-6/h1-4,10H
• InChI Key： HSQDKLUVXQKFHE-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 195.96361g/mol
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Bromo-1H-pyrrolo[3,2-b]pyridine

Introduction to 2-Bromo-1H-pyrrolo[3,2-b]pyridine (CAS No. 1246554-16-4)

2-Bromo-1H-pyrrolo[3,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1246554-16-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This bicyclic structure combines a pyrrole ring fused with a pyridine moiety, featuring a bromine substituent at the 2-position. The unique arrangement of these functional groups makes it a versatile scaffold for the development of novel bioactive molecules.

The compound belongs to the broader class of nitrogen-containing heterocycles, which are widely recognized for their role in drug discovery due to their ability to interact with biological targets in complex ways. The presence of both pyrrole and pyridine rings endows 2-Bromo-1H-pyrrolo[3,2-b]pyridine with distinct electronic and steric properties, making it an attractive building block for medicinal chemists. Its bromine atom, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various diseases, including cancer and inflammatory disorders. The rigid bicyclic core of 2-Bromo-1H-pyrrolo[3,2-b]pyridine provides an excellent platform for designing molecules that can selectively bind to PPI interfaces. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in signal transduction pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby modulating numerous cellular processes. Dysregulation of kinase activity is implicated in many diseases, making them prime targets for therapeutic intervention. The brominated pyrrolopyridine scaffold has been explored in the design of ATP-competitive inhibitors, where the bromine atom allows for the introduction of additional substituents that enhance binding affinity and selectivity. Recent publications highlight its use in generating inhibitors of Janus kinases (JAKs) and tyrosine kinases (e.g., EGFR and ALK), which are relevant in treating autoimmune diseases and certain cancers.

Another area where 2-Bromo-1H-pyrrolo[3,2-b]pyridine has shown promise is in the development of antiviral agents. The compound’s ability to mimic natural product scaffolds has led to its incorporation into libraries designed for high-throughput screening (HTS). Researchers have leveraged its structure to identify derivatives with inhibitory activity against viral proteases and polymerases. For example, modifications around the bromine atom have yielded compounds with potential efficacy against RNA viruses by disrupting critical replication steps.

The synthesis of 2-Bromo-1H-pyrrolo[3,2-b]pyridine itself is another area of active interest. Given its importance as a precursor for more complex molecules, efficient synthetic routes are essential for both academic and industrial applications. Common methodologies involve cyclization reactions starting from readily available precursors, followed by bromination at the desired position. Advances in transition-metal catalysis have further refined these processes, enabling higher yields and improved regioselectivity.

From a computational chemistry perspective, 2-Bromo-1H-pyrrolo[3,2-b]pyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies often employ docking algorithms to predict binding modes and affinity scores. The results provide valuable insights into how structural modifications can be made to optimize potency and selectivity. For instance, virtual screening campaigns have identified lead compounds derived from this scaffold that exhibit promising activity against disease-relevant proteins.

The pharmacokinetic properties of derivatives of 2-Bromo-1H-pyrrolo[3,2-b]pyridine are also under scrutiny to ensure their suitability for clinical development. Metabolic stability, solubility, and pharmacokinetic profiles are critical factors that determine whether a candidate drug progresses to clinical trials. Researchers have employed biotransformation studies to assess how these compounds are processed by enzymes such as cytochrome P450 (CYP450) isoforms. This information guides medicinal chemists in designing analogs with improved bioavailability and reduced toxicity.

In conclusion, 2-Bromo-1H-pyrrolo[3,2-b]pyridine (CAS No. 1246554-16-4) represents a valuable scaffold in modern drug discovery efforts. Its unique structural features make it suitable for targeting a wide range of biological processes, particularly those involving protein-protein interactions and viral replication. As research continues to uncover new therapeutic opportunities, this compound is likely to remain at the forefront of medicinal chemistry innovation.